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Compound of Interest

Compound Name: potassium tetraperoxochromate

Cat. No.: B1173445 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of potassium tetraperoxochromate, a

unique inorganic compound notable for its pentavalent chromium center. The following sections

detail its chemical properties, experimental protocols for its synthesis, and a discussion of its

debated role in biological systems, particularly concerning chromium-induced toxicity.

Core Chemical and Physical Properties
Potassium tetraperoxochromate, with the chemical formula K₃[Cr(O₂)₄], is a red-brown

paramagnetic solid.[1] It is one of the few stable compounds containing chromium in the +5

oxidation state.[1][2] The central chromium atom is coordinated by four peroxide ligands.[1] The

compound is sparingly soluble in cold water and decomposes at higher temperatures.[1][2]
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Property Value Reference

Chemical Formula K₃[Cr(O₂)₄] or K₃CrO₈ [1][3]

Molecular Weight 297.286 g/mol [1]

Appearance
Red-brown to black crystalline

solid
[1][3]

Melting Point
Decomposes at 70 °C (158 °F;

343 K)
[1]

Solubility in water
Poorly soluble at 0 °C, reacts

at 45 °C
[1]

Experimental Protocols
Synthesis of Potassium Tetraperoxochromate
The synthesis of potassium tetraperoxochromate is typically achieved through the reaction

of a chromium(VI) source, such as potassium chromate or dichromate, with hydrogen peroxide

in a strongly alkaline solution at low temperatures.[1][4] The low temperature is crucial to

prevent the decomposition of the thermally unstable peroxo-chromium species.[4]

Materials:

Potassium dichromate (K₂Cr₂O₇) or Potassium chromate (K₂CrO₄)

Potassium hydroxide (KOH)

Hydrogen peroxide (H₂O₂, 15-30%)

Distilled water

Ethanol (96%)

Diethyl ether (optional)[5]

Ice bath
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Beakers or Erlenmeyer flasks

Glass stirring rod

Filtration apparatus

Procedure:

Preparation of Alkaline Chromate Solution: Dissolve 5 grams of potassium dichromate and 5

grams of potassium hydroxide in 20 ml of cold distilled water in a beaker.[5] Note that the

dissolution of potassium hydroxide is exothermic, and the solution will become warm.[5] This

step converts the dichromate to chromate.

Cooling: Place the beaker containing the alkaline chromate solution in an ice bath to cool it

to around 0 °C.[4][6] Also, cool a separate solution of 15-30% hydrogen peroxide in the ice

bath.[6]

Reaction: Slowly add the cold hydrogen peroxide solution to the cold alkaline chromate

solution while stirring continuously and maintaining the temperature at or below 0 °C.[3] The

color of the solution will change from yellow to red-brown and finally to a dark brown,

indicating the formation of the tetraperoxochromate(V) complex.[3]

Precipitation: Allow the reaction mixture to stand in the ice bath. The dark red-brown crystals

of potassium tetraperoxochromate will precipitate out of the solution due to its low

solubility in the cold reaction medium.[3][4]

Isolation and Purification:

Isolate the crystals by filtration.[4]

Wash the crystals with a small amount of ice-cold distilled water to remove excess

potassium hydroxide and other soluble impurities.[3][4]

Subsequently, wash the crystals with cold ethanol to remove residual water.[3][4]

A final wash with diethyl ether can be performed to facilitate rapid drying.[3][5]
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Drying: Dry the purified crystals on a watch glass or in a desiccator. The final product is a

fine crystalline powder.[3]

A typical yield for this synthesis, starting from 5 grams of potassium dichromate, is

approximately 7 grams, which corresponds to a yield of about 70%.[4][5]
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Caption: Workflow for the synthesis of potassium tetraperoxochromate.

Role in Biological Systems and Signaling Pathways
The biological effects of chromium compounds are of significant interest, particularly their

carcinogenic potential. The toxicity is often linked to the intracellular reduction of hexavalent

chromium (Cr(VI)) to lower oxidation states, including pentavalent chromium (Cr(V)), and the

subsequent generation of reactive oxygen species (ROS).[7]
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While potassium tetraperoxochromate contains Cr(V), its direct role in biological signaling is

a subject of scientific debate. Some studies propose a "tetraperoxochromate(V) theory of

carcinogenesis," suggesting that the [Cr(O₂)₄]³⁻ ion can generate hydroxyl radicals.[8]

However, other research indicates that this ion is not formed in significant amounts in the

presence of biological reductants and does not generate a substantial amount of hydroxyl

radicals.[8][9] This alternative view proposes a "Cr(V)-complexation-Fenton reaction model,"

where Cr(V) complexes with other biological molecules are the primary source of ROS.[8]

The generated ROS are believed to be key mediators in activating various signaling pathways

that contribute to carcinogenesis. These pathways include:

NF-κB Activation: Hydroxyl radicals generated from chromium reduction can activate the

nuclear transcription factor kappa B (NF-κB), which is involved in inflammation and cell

survival.[7]

AP-1 Activation: Activator protein-1 (AP-1), another transcription factor involved in cell growth

and proliferation, can also be activated by chromium compounds.[7]

p53 Activation: The tumor suppressor protein p53 can be activated in response to chromium-

induced DNA damage, which can be mediated by ROS.[7] This can lead to apoptosis or cell

cycle arrest.

Visualized Signaling Pathway
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Caption: Proposed mechanism of chromium-induced cellular signaling.
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In conclusion, while potassium tetraperoxochromate is a chemically fascinating molecule, its

direct biological activity and relevance in drug development are not well-established and

remain areas of active research. Its primary utility in a research setting is as a source of Cr(V)

for studying the mechanisms of chromium toxicity and as a source of singlet oxygen.[1]

Researchers should handle this compound with extreme care due to its toxicity and explosive

nature.[3][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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